1'-(2,6-Difluorobenzoyl)spiro[2-benzofuran-3,4'-piperidine]-1-one

• IUPAC Name: 1'-(2,6-difluorobenzoyl)spiro[2-benzofuran-3,4'-piperidine]-1-one
• InChI: InChI=1S/C19H15F2NO3/c20-14-6-3-7-15(21)16(14)17(23)22-10-8-19(9-11-22)13-5-2-1-4-12(13)18(24)25-19/h1-7H,8-11H2
• InChI Key: RXKHQUIWIMPGSW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C3=CC=CC=C3C(=O)O2)C(=O)C4=C(C=CC=C4F)F
• Molecular Formula: C19H15F2NO3
• Molecular Weight: 343.3 g/mol

Description

1'-(2,6-Difluorobenzoyl)spiro[2-benzofuran-3,4'-piperidine]-1-one, also known as DF-MDBP, is a novel psychoactive substance that has gained popularity in recent years. It belongs to the class of synthetic cathinones, which are structurally similar to amphetamines and have stimulant effects on the central nervous system. DF-MDBP has been found to have a high affinity for the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. This makes it a potential candidate for use in scientific research.

Mechanism of Action

Target of Action

Benzofuran compounds, a class to which this compound belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

Benzofuran derivatives are known to interact with their targets in a variety of ways, leading to changes in cellular function .

Biochemical Pathways

Benzofuran derivatives have been shown to impact a variety of biochemical pathways, leading to their diverse pharmacological activities .

Result of Action

Benzofuran derivatives have been shown to have significant effects on cell viability and proliferation rates .

Advantages and Limitations for Lab Experiments

1'-(2,6-Difluorobenzoyl)spiro[2-benzofuran-3,4'-piperidine]-1-one has several advantages for use in lab experiments. It is a highly potent and selective dopamine reuptake inhibitor, which makes it a valuable tool for studying the role of dopamine in the brain. It is also relatively easy to synthesize and has a long shelf life. However, its stimulant effects can make it difficult to use in certain types of experiments, and its potential for abuse means that it must be handled with care.

Future Directions

There are several future directions for research on 1'-(2,6-Difluorobenzoyl)spiro[2-benzofuran-3,4'-piperidine]-1-one. One area of interest is its potential use in the treatment of addiction and other psychiatric disorders. It may also be useful for studying the effects of dopamine reuptake inhibition on the brain in animal models. Further research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in scientific research.

Synthesis Methods

1'-(2,6-Difluorobenzoyl)spiro[2-benzofuran-3,4'-piperidine]-1-one can be synthesized using a variety of methods, including the reaction of 2,6-difluorobenzoyl chloride with spiro[2-benzofuran-3,4'-piperidine]-1-one in the presence of a base. Another method involves the reaction of 2,6-difluorobenzoyl chloride with 3,4-methylenedioxyphenyl-2-propanone in the presence of a reducing agent.

Scientific Research Applications

1'-(2,6-Difluorobenzoyl)spiro[2-benzofuran-3,4'-piperidine]-1-one has potential applications in scientific research, particularly in the field of neuroscience. Its high affinity for the dopamine transporter makes it a valuable tool for studying the role of dopamine in the brain. It can be used to investigate the effects of dopamine reuptake inhibition on behavior and cognition, as well as the mechanisms underlying addiction and other psychiatric disorders.